Cas no 1864003-38-2 ((3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: (3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1864003-38-2
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• MDL: MFCD06659323
• CID: 5040550
• Update Time: 2025-06-12

(3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (+/-)-trans-4-(2-Thienyl)-pyrrolidine-3-carboxylic acid-HCl
• (?)-trans-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride
• (3R,4R)-4-Thiophen-2-ylpyrrolidine-3-carboxylic acid;hydrochloride
• (+/-)-trans-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride
• CID 56971992
• trans-DL-β-Pro-4-(2-thienyl)-OH HCl
• (3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD06659323
• Inchi： 1S/C9H11NO2S.ClH/c11-9(12)7-5-10-4-6(7)8-2-1-3-13-8;/h1-3,6-7,10H,4-5H2,(H,11,12);1H/t6-,7-;/m0./s1
• InChI Key： GVSBLQBHDFDDJO-LEUCUCNGSA-N
• SMILES： Cl.S1C=CC=C1[C@H]1CNC[C@@H]1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Topological Polar Surface Area: 77.6

(3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride

(3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1864003-38-2): An Overview

(3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1864003-38-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

(3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride is a chiral molecule with a molecular formula of C₁₁H₁₂N₂O₂S·HCl. The compound features a pyrrolidine ring substituted with a thienyl group at the 4-position and a carboxylic acid group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule. Notably, the chiral centers at positions 3 and 4 contribute to its enantiomeric purity, which is crucial for its biological activity and pharmacological properties.

The compound is typically obtained as a white crystalline solid with a melting point ranging from 195 to 197°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for its use in various experimental and clinical settings.

Synthesis Methods

The synthesis of (3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride has been reported using several approaches. One common method involves the asymmetric synthesis of the pyrrolidine ring followed by functional group transformations to introduce the thienyl and carboxylic acid moieties. A typical synthetic route begins with the enantioselective reduction of an appropriately substituted pyrrole derivative using a chiral catalyst. This intermediate is then subjected to further reactions to form the desired product.

Recent advancements in asymmetric catalysis have led to more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of organocatalysts and biocatalysts has been explored to achieve high enantioselectivity and yield. These methods not only improve the overall synthetic process but also reduce the environmental impact associated with traditional chemical synthesis.

Biological Activities

(3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride has been investigated for its potential biological activities, particularly in the context of neurological disorders and pain management. Studies have shown that this compound exhibits potent activity as an inhibitor of specific neurotransmitter transporters, such as serotonin (5-HT) and norepinephrine (NE) transporters.

In vitro assays have demonstrated that (3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride can effectively inhibit the reuptake of these neurotransmitters, leading to increased levels in synaptic clefts. This mechanism of action suggests potential therapeutic applications in conditions such as depression, anxiety disorders, and chronic pain.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating these conditions. Preliminary results have shown promising outcomes, with patients reporting significant improvements in symptoms without major adverse effects.

Recent Research Developments

The interest in (3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride has been further fueled by recent research findings that highlight its potential as a lead compound for drug development. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits high binding affinity for specific G protein-coupled receptors (GPCRs), which are implicated in various physiological processes.

Another notable development is the exploration of this compound's role in modulating ion channels involved in neuronal excitability. Research conducted at a leading pharmaceutical company has shown that (3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride can selectively inhibit certain voltage-gated sodium channels, which may have implications for treating conditions such as epilepsy and neuropathic pain.

In addition to its therapeutic potential, this compound has also been studied for its use as a research tool in understanding complex biological systems. Its ability to selectively modulate specific targets makes it a valuable probe for investigating signaling pathways and cellular processes.

Conclusion

(3R, 4R)-4-(2-Thienyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1864003-38-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating neurological disorders and pain management have made it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for advancing medical treatments and improving patient outcomes.